
Personal protective equipment for handling LOE
908 hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LOE 908 hydrochloride

Cat. No.: B580641 Get Quote

Essential Safety and Handling Guide for LOE
908 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of LOE 908 hydrochloride, a neuroprotective agent and broad-spectrum cation channel

blocker.[1][2] Given that a comprehensive Safety Data Sheet (SDS) for this compound is not

readily available, a conservative approach to handling, based on general laboratory safety

principles for potent research chemicals, is strongly advised.

Quantitative Data Summary
For ease of reference, the available quantitative data for LOE 908 hydrochloride is

summarized in the table below. This information has been compiled from various chemical

suppliers.
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Property Value Source

Molecular Weight 749.29 g/mol R&D Systems

Solubility
- 50 mM in water- 100 mM in

DMSO
R&D Systems

Purity ≥98% R&D Systems

Storage (Solid)
Desiccate at Room

Temperature
R&D Systems

Storage (In solvent)
Refer to supplier

recommendations
MedchemExpress[3]

CAS Number 143482-60-4 R&D Systems

Personal Protective Equipment (PPE)
Due to the absence of specific toxicological data for LOE 908 hydrochloride, a comprehensive

PPE protocol is mandatory to minimize exposure. The following PPE should be worn at all

times when handling the compound.

PPE Category Required Equipment
Rationale and Best
Practices

Hand Protection
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact. Change

gloves immediately if

contaminated.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection
A disposable, fluid-resistant

laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection A NIOSH-approved respirator

Recommended when handling

the solid form to prevent

inhalation of fine particles.
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Operational and Disposal Plans
Handling Protocol:

Preparation: Before handling, ensure that a designated workspace, such as a chemical fume

hood, is clean and uncluttered. All necessary equipment and reagents should be readily

accessible.

Weighing: When weighing the solid compound, perform the task within a chemical fume

hood to minimize the risk of inhalation.

Dissolving: To dissolve LOE 908 hydrochloride, add the solvent to the solid slowly. For

maximum product recovery, centrifuge the original vial before removing the cap.[4]

Spill Management: In the event of a spill, immediately alert others in the vicinity. Evacuate

the area if necessary. Small spills can be cleaned up by trained personnel wearing

appropriate PPE, using an absorbent material. Large spills may require assistance from a

dedicated safety team.

Disposal Plan:

All waste materials contaminated with LOE 908 hydrochloride, including empty containers,

used PPE, and cleaning materials, must be treated as hazardous waste.

Segregation: Collect all contaminated solid and liquid waste in separate, clearly labeled, and

sealed containers.

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste disposal program. Adhere to all local, state, and federal regulations for hazardous

waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of LOE
908 hydrochloride.
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Safe Handling and Disposal Workflow for LOE 908 Hydrochloride
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Caption: Logical workflow for safe handling and disposal of LOE 908 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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